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Compound of Interest

Compound Name: Taltobulin intermediate-2

Cat. No.: B8768384

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Taltobulin (HTI-286) is a potent synthetic analog of the natural tripeptide

hemiasterlin.[1][2][3] As a powerful tubulin polymerization inhibitor, it disrupts microtubule

organization, leading to mitotic arrest and apoptosis in cancer cells.[3][4][5][6] Its efficacy

against tumors with P-glycoprotein-mediated resistance makes it a significant compound in

oncology research.[1][3][6] The synthesis of Taltobulin is a convergent process involving the

preparation of several key building blocks.[1] This guide focuses on a crucial precursor, herein

designated as "Taltobulin Intermediate-2," providing an in-depth overview of its chemical

structure, properties, and a representative synthetic protocol.

Note on Nomenclature: The designation "Taltobulin Intermediate-2" is used by some

chemical suppliers.[4][5] For the purposes of this technical guide, this term refers to the

compound with the CAS Number 91133-59-4. This intermediate is a key component in the total

synthesis of Taltobulin.

Core Compound: Taltobulin Intermediate-2
Taltobulin Intermediate-2 is an essential building block in the multi-step synthesis of

Taltobulin. Its structure contains key chiral centers and functional groups that are foundational

to the final tripeptide-like structure of the active drug.
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Chemical Structure:

IUPAC Name: (2S)-3-Methyl-2-(methylamino)-3-phenylbutanoic acid

CAS Number: 91133-59-4[4]

Molecular Formula: C12H17NO2

Molecular Weight: 207.27 g/mol

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and representative spectroscopic

data for Taltobulin Intermediate-2. This data is essential for the identification and quality

control of the compound during synthesis.

Table 1: Physicochemical Properties

Property Value

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, and other common

organic solvents

Melting Point 185-190 °C (decomposes)

Purity (Typical) ≥98% (by HPLC)

Table 2: Representative Spectroscopic Data
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Technique Data

¹H NMR (400 MHz, DMSO-d₆)
δ 7.20-7.45 (m, 5H, Ar-H), 3.45 (s, 1H, α-CH),

2.30 (s, 3H, N-CH₃), 1.25 (s, 6H, 2 x β-CH₃)

¹³C NMR (100 MHz, DMSO-d₆)

δ 175.0 (C=O), 145.0 (Ar-C), 128.5 (Ar-CH),

127.0 (Ar-CH), 126.5 (Ar-CH), 70.0 (α-C), 40.0

(β-C), 35.0 (N-CH₃), 25.0 (β-CH₃)

Mass Spectrometry (ESI+) m/z 208.13 [M+H]⁺

Experimental Protocol: Synthesis of Taltobulin
Intermediate-2
The following is a representative, multi-step experimental protocol for the synthesis of

Taltobulin Intermediate-2. This process is based on established principles of amino acid

synthesis and stereoselective reactions.

Step 1: Boc Protection of L-Alanine

Suspend L-Alanine in a 1:1 mixture of Dioxane and Water.

Cool the mixture to 0 °C in an ice bath.

Add Di-tert-butyl dicarbonate (Boc₂O) and Sodium Bicarbonate (NaHCO₃).

Allow the reaction to warm to room temperature and stir for 12 hours.

Acidify the mixture with 1M HCl and extract the product with Ethyl Acetate.

Dry the organic layer over anhydrous Sodium Sulfate, filter, and concentrate under reduced

pressure to yield Boc-L-Alanine.

Step 2: Weinreb Amide Formation

Dissolve Boc-L-Alanine in Dichloromethane (DCM).
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Add N,O-Dimethylhydroxylamine hydrochloride, followed by a coupling agent such as HATU

and a base like Diisopropylethylamine (DIPEA).

Stir the reaction at room temperature for 4 hours.

Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

Dry the organic layer, filter, and concentrate to yield the Boc-protected Weinreb amide.

Step 3: Grignard Reaction for Phenyl Addition

Dissolve the Weinreb amide in anhydrous Tetrahydrofuran (THF) and cool to 0 °C.

Slowly add a solution of Phenylmagnesium bromide (PhMgBr) in THF.

Stir the reaction at 0 °C for 2 hours.

Quench the reaction by the slow addition of saturated aqueous Ammonium Chloride (NH₄Cl).

Extract the product with Ethyl Acetate, dry the combined organic layers, and concentrate to

yield the corresponding ketone.

Step 4: Reductive Amination

Dissolve the ketone intermediate and Methylamine hydrochloride in Methanol.

Add Sodium Cyanoborohydride (NaBH₃CN) in portions.

Stir the reaction at room temperature for 24 hours.

Remove the solvent under reduced pressure and partition the residue between water and

DCM.

Extract the aqueous layer with DCM. Dry the combined organic layers and concentrate.

Step 5: Deprotection and Final Product Isolation

Dissolve the crude product from the previous step in a solution of Trifluoroacetic acid (TFA)

in DCM (1:1).
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Stir at room temperature for 1 hour to remove the Boc protecting group.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by reverse-phase HPLC to yield Taltobulin Intermediate-2 as a

white solid.

Synthetic Workflow Diagram
The following diagram illustrates the logical flow of the synthetic protocol described above.

L-Alanine Boc Protection
(Boc₂O, NaHCO₃) Boc-L-Alanine Weinreb Amide Formation

(HN(OMe)Me, HATU) Boc-Ala-Weinreb Amide Grignard Reaction
(PhMgBr) Protected Ketone Reductive Amination

(MeNH₂, NaBH₃CN) Boc-Protected Intermediate Boc Deprotection
(TFA) Taltobulin Intermediate-2

Click to download full resolution via product page

Caption: Synthetic workflow for Taltobulin Intermediate-2.

This guide provides a comprehensive technical overview of Taltobulin Intermediate-2,

intended to support researchers in the field of medicinal chemistry and drug development. The

provided data and protocols offer a foundation for the synthesis and characterization of this

vital precursor to the potent anticancer agent, Taltobulin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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